4-(methylsulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-methylsulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C14H15N3O5S/c1-23(19,20)10-6-4-9(5-7-10)12(18)15-14-17-16-13(22-14)11-3-2-8-21-11/h4-7,11H,2-3,8H2,1H3,(H,15,17,18)
• InChI Key: DLSJIUJJRIMIAD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3CCCO3
• Molecular Formula: C14H15N3O5S
• Molecular Weight: 337.35 g/mol

Description

4-(methylsulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MTOB and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Antiarrhythmic Activity

Compounds structurally related to 4-(methylsulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide have been explored for their Class III antiarrhythmic activity. Research has demonstrated that certain substituted 4-[(methylsulfonyl)amino]benzamides show potent activity in this area, devoid of effects on conduction in both in vitro and in vivo models. These compounds specifically block the delayed rectifier potassium current (IK), which is crucial for prolonging action potential duration in cardiac cells, suggesting a potential pathway for treating arrhythmias (Ellingboe et al., 1992).

Antimicrobial and Antitubercular Agents

The synthesis of novel sulfonyl derivatives has shown significant antibacterial and antifungal activities. A study found that isopropyl thiazole-derived compounds exhibited moderate to significant activities against various bacterial strains and were especially potent against Mycobacterium tuberculosis, highlighting their potential as antimicrobial and antitubercular agents (Kumar et al., 2013).

Anti-Cancer Agents

Research into the synthesis of substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl]benzamide/benzene sulfonamides has indicated potential anti-inflammatory and anti-cancer activities. These compounds, synthesized through a series of reactions, have been explored for their efficacy against various cancer cell lines, suggesting a promising direction for the development of new therapeutic agents (Gangapuram & Redda, 2009).

Antioxidant and Antibacterial Activities

Derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones have been studied for their antioxidant and antibacterial properties. These compounds have shown good antibacterial activity against Staphylococcus aureus and potent antioxidant activity, indicating their potential in developing treatments against oxidative stress-related diseases and bacterial infections (Karanth et al., 2019).